2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid

• Molecular Formula: C6H9N3O3
• Molecular Weight: 171.15 g/mol
• IUPAC Name: 2-hydroxy-3-(3-methyltriazol-4-yl)propanoic acid
• InChI: InChI=1S/C6H9N3O3/c1-9-4(3-7-8-9)2-5(10)6(11)12/h3,5,10H,2H2,1H3,(H,11,12)
• InChI Key: MTLFTBOXPKRUGB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)CC(C(=O)O)O

Description

2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid is a heterocyclic carboxylic acid featuring a hydroxyl group at the C2 position and a 1-methyl-substituted 1,2,3-triazole ring at C3 of the propanoic acid backbone. The triazole moiety confers unique electronic and steric properties, making it relevant in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of 1-methyl-1H-1,2,3-triazole with a suitable halogenated propanoic acid derivative under basic conditions. The reaction proceeds through nucleophilic substitution, followed by hydrolysis to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of reduced triazole derivatives.

Substitution: Formation of various substituted triazole derivatives.

Scientific Research Applications

2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid involves its interaction with specific molecular targets. The triazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Triazole-Containing Propanoic Acid Derivatives

(a) 3-(1H-1,2,3-Triazol-5-yl)propanoic Acid

• Structure : Lacks the methyl group on the triazole ring compared to the target compound.
• Synthesis : Synthesized via resin functionalization with substituted azoles, as described in solid-phase chemistry protocols .
• Applications : Used in peptide backbone modifications due to its compatibility with solid-phase synthesis.

(b) (3R)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanoic Acid

• Structure: Features a bromo substituent at C4 of the triazole and an amino group at C3 of the propanoic acid chain.
• Properties: The bromine atom enhances electrophilicity, while the amino group enables participation in peptide coupling reactions.
• Applications: Potential use in pharmaceutical intermediates (e.g., kinase inhibitors) due to its halogenated triazole core .

(c) Methyl 3-[7-Nitro-5-trifluoromethyl-1H-benzo[d]imidazol-2-yl]propanoate

• Structure : Replaces the triazole with a benzimidazole ring and includes a trifluoromethyl group.
• Synthesis : Prepared via condensation reactions followed by esterification, yielding a melting point of 279.4°C .
• Properties : The electron-withdrawing CF₃ group stabilizes the heterocycle, enhancing thermal stability.

Heterocyclic Variants with Non-Triazole Cores

(a) 2-Hydroxy-3-(1H-Imidazol-5-yl)propanoic Acid

• Structure : Substitutes the triazole with an imidazole ring.
• Properties : Imidazole’s hydrogen-bonding capacity and basicity contrast with the triazole’s aromaticity and metabolic stability.
• Applications : Explored in metalloenzyme inhibition and biomimetic catalysis .

Comparative Data Table

Compound Name	Heterocycle	Substituents	Key Properties/Applications	Reference
2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid	1,2,3-Triazole	C3: 1-methyl-triazole; C2: OH	Medicinal chemistry scaffolds	N/A
3-(1H-1,2,3-Triazol-5-yl)propanoic acid	1,2,3-Triazole	C3: triazole (no methyl)	Solid-phase peptide modifications
(3R)-3-Amino-3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid	1,2,3-Triazole	C4: Br; C3: NH₂	Pharmaceutical intermediates
2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid	Imidazole	C3: imidazole	Enzyme inhibition, catalysis
Methyl 3-[7-nitro-5-trifluoromethyl-1H-benzo[d]imidazol-2-yl]propanoate	Benzimidazole	C5: CF₃; C7: NO₂	High thermal stability (mp 279.4°C)

Key Research Findings

• Triazole vs. Imidazole : Triazoles exhibit greater metabolic stability compared to imidazoles, making them preferred in drug design .
• Substituent Effects: Methyl groups on triazoles enhance lipophilicity, while bromine or amino groups enable targeted reactivity .
• Synthetic Efficiency : CuAAC methodologies allow regioselective triazole formation under mild conditions, compatible with diverse substrates .

Biological Activity

2-Hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid is a compound that combines a hydroxy group and a triazole moiety, which contributes to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its interactions with various biological targets, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a hydroxyl group (-OH) and a carboxylic acid group (-COOH), which enhance its ability to form hydrogen bonds with biological macromolecules. The presence of the 1-methyl-1H-1,2,3-triazole ring allows for additional π-π interactions, making it a versatile candidate for medicinal chemistry.

Molecular Formula: C$_{6}$H$_{8}$N$_{4}$O$_{3}$

Molecular Weight: 172.16 g/mol

The biological activity of 2-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid can be attributed to its structural features:

• Hydrogen Bonding: The hydroxyl and carboxylic acid groups facilitate interactions with active sites on enzymes and receptors.
• π-π Interactions: The triazole ring enhances binding affinity to various biological targets.

Antimicrobial Activity

Preliminary studies indicate that this compound exhibits antimicrobial properties against various pathogens. For instance, research has demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria.

Pathogen	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Candida albicans	14

Anti-inflammatory Effects

In vitro studies have shown that 2-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid can modulate cytokine release in peripheral blood mononuclear cells (PBMC). The compound was evaluated for its effects on pro-inflammatory cytokines such as TNF-α and IL-6.

Cytokine	Control (pg/mL)	With Compound (pg/mL)
TNF-α	250	150
IL-6	300	180

These results suggest that the compound may possess anti-inflammatory properties by reducing the release of these cytokines.

Antiproliferative Activity

The compound has also been studied for its antiproliferative effects on cancer cell lines. In tests involving MCF-7 (breast cancer), HCT116 (colon cancer), and HepG2 (liver cancer) cell lines, it showed significant inhibition of cell proliferation.

Cell Line	IC50 (µM)
MCF-7	12.5
HCT116	10.0
HepG2	15.0

Case Studies

A recent study focused on the synthesis and evaluation of new derivatives based on the triazole structure found that modifications to the triazole ring can enhance the biological activity of related compounds. This research highlights the potential for developing more potent analogs of 2-hydroxy-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid through structural optimization.